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Compound of Interest

Compound Name:
Propargyl-PEG2-urea-C3-

triethoxysilane

Cat. No.: B11828236 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the chemical structure and known

properties of Propargyl-PEG2-urea-C3-triethoxysilane, a bifunctional molecule increasingly

utilized in the field of targeted protein degradation and bioconjugation.

Core Chemical Identity
Propargyl-PEG2-urea-C3-triethoxysilane is a versatile chemical linker characterized by three

key functional domains: a terminal propargyl group, a polyethylene glycol (PEG) spacer, and a

triethoxysilane moiety. This unique combination of reactive groups makes it a valuable tool for

covalently linking different molecular entities.

Chemical Structure
The structural formula of Propargyl-PEG2-urea-C3-triethoxysilane is presented below:

Systematic Name: 3-{2-[2-(prop-2-yn-1-yloxy)ethoxy]ethyl}-1-[3-(triethoxysilyl)propyl]urea[1]

Structure:
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b11828236?utm_src=pdf-interest
https://www.benchchem.com/product/b11828236?utm_src=pdf-body
https://www.benchchem.com/product/b11828236?utm_src=pdf-body
https://www.benchchem.com/product/b11828236?utm_src=pdf-body
https://experiments.springernature.com/articles/10.1007/978-1-4939-7893-9_14
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11828236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative data for Propargyl-PEG2-urea-C3-triethoxysilane is limited in publicly available

literature. The known properties are summarized in the table below. Information regarding

properties such as boiling point, melting point, density, and solubility is not readily available

from scientific databases or supplier technical data sheets.

Property Value Source

CAS Number 1637329-79-3 [2][3][4]

Molecular Formula C₁₇H₃₄N₂O₆Si [1][4]

Molecular Weight 390.55 g/mol [1][4]

Applications in Research and Drug Development
The unique trifunctional nature of Propargyl-PEG2-urea-C3-triethoxysilane underpins its

utility in several advanced research applications, most notably in the development of

Proteolysis Targeting Chimeras (PROTACs) and for surface modification via "click" chemistry.

PROTAC Linker Chemistry
Propargyl-PEG2-urea-C3-triethoxysilane serves as a PEG-based PROTAC linker.[2][5][6]

PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin

ligase, leading to the ubiquitination and subsequent degradation of the target protein by the

proteasome.[2] The propargyl group provides a reactive handle for "click" chemistry, a set of

highly efficient and specific reactions. Specifically, the alkyne group can undergo a copper-

catalyzed azide-alkyne cycloaddition (CuAAC) with an azide-modified molecule, such as a

ligand for a target protein or an E3 ligase.[2][5] The PEG spacer enhances solubility and

provides conformational flexibility to the resulting PROTAC molecule.

The logical workflow for the utilization of Propargyl-PEG2-urea-C3-triethoxysilane in

PROTAC synthesis is depicted in the following diagram:
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Conceptual workflow for PROTAC synthesis and action.

Surface Functionalization
The triethoxysilane group allows for the covalent attachment of the molecule to hydroxylated

surfaces, such as glass, silica, and metal oxides. This process, known as silanization, creates a

stable, functionalized surface. The propargyl group, now presented on the surface, can be used

to immobilize other molecules via click chemistry. This is particularly useful for the development

of biosensors, functionalized nanoparticles, and other advanced materials.

Experimental Protocols
A significant limitation in the current body of public knowledge is the absence of detailed, peer-

reviewed experimental protocols for the synthesis, purification, and characterization of

Propargyl-PEG2-urea-C3-triethoxysilane. While general methods for the synthesis of urea-

containing silanes and for performing copper-catalyzed azide-alkyne cycloadditions are well-

documented in the chemical literature, specific procedures and characterization data (e.g.,

NMR, IR, Mass Spectrometry) for this particular molecule are not readily available.

Researchers are advised to consult the technical documentation provided by their chemical
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supplier and to develop and validate their own protocols based on established chemical

principles.

Safety Information
Detailed safety information, including a Material Safety Data Sheet (MSDS), should be

obtained from the supplier of Propargyl-PEG2-urea-C3-triethoxysilane. As with all laboratory

chemicals, appropriate personal protective equipment should be worn, and the compound

should be handled in a well-ventilated area.

Conclusion
Propargyl-PEG2-urea-C3-triethoxysilane is a valuable chemical tool for researchers in drug

discovery and materials science. Its trifunctional nature enables the elegant construction of

complex molecular architectures, such as PROTACs, and the functionalization of surfaces.

While the lack of publicly available, detailed experimental data presents a challenge, the

fundamental reactivity of its constituent functional groups is well-understood, providing a solid

foundation for its application in novel research endeavors. It is anticipated that as the use of

this and similar linkers becomes more widespread, more detailed technical information will

become available in the scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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